Cas no 2416218-31-8 (2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)-)

• Product Name: 2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)-
• CAS No: 2416218-31-8
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5958562
• PubChem ID: 165772639
• Update Time: 2025-06-07

2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)-
• (2S)-2-amino-2-(3-methylpyridin-2-yl)ethan-1-ol dihydrochloride
• EN300-7536242
• 2416218-31-8

• Inchi： 1S/C8H12N2O.ClH/c1-6-3-2-4-10-8(6)7(9)5-11;/h2-4,7,11H,5,9H2,1H3;1H/t7-;/m1./s1
• InChI Key： GXXUDDHMNSADOI-OGFXRTJISA-N
• SMILES： [C@@H](C1N=CC=CC=1C)(N)CO.Cl

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)-

Introduction to 2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)- (CAS No. 2416218-31-8)

2-Pyridineethanol, β-amino-3-methyl-, hydrochloride (1:2), (βS)- (CAS No. 2416218-31-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride, is a derivative of pyridine and amino acids, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chiral nature of (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The presence of the (βS) configuration ensures that the compound can interact specifically with biological targets, potentially leading to enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from chiral compounds. (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride has been explored for its potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. Its unique chemical structure and chiral center make it an attractive candidate for drug design and optimization.

The synthesis of (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride involves several steps, including the formation of the aziridine ring and the introduction of the pyridine moiety. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, reducing both cost and environmental impact. Techniques such as organocatalysis and transition metal-catalyzed reactions have been particularly effective in achieving high enantioselectivity.

In addition to its potential as a drug candidate, (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride has also been studied for its use as a building block in the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, making it a versatile intermediate in organic synthesis. For example, it can be used to introduce pyridine functionalities into larger molecular frameworks, which can enhance the biological activity of the final product.

The pharmacological properties of (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride have been investigated through various in vitro and in vivo studies. Preliminary results suggest that it exhibits potent activity against certain cancer cell lines and may have anti-inflammatory properties. These findings have sparked interest among researchers and pharmaceutical companies, leading to further preclinical studies to evaluate its safety and efficacy.

Clinical trials are an essential step in the drug development process, and while no clinical trials have been reported for (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride specifically, related compounds with similar structures have shown promising results. For instance, compounds with pyridine-based scaffolds have demonstrated therapeutic potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride is another critical aspect that has been evaluated. Toxicity studies conducted on animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, (βS)-N-(pyridin-2-ylmethyl)-3-methylaziridine-2-carboxylic acid hydrochloride (CAS No. 2416218-31-8) represents an exciting opportunity in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, chiral center, and potential biological activity make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its applications and optimize its properties for clinical use.